5-[3-Methoxy-4-(4-pyridinylmethoxy)benzylidene]-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione

• Molecular Formula: C23H23N3O6S
• Molecular Weight: 469.5 g/mol
• IUPAC Name: (5E)-5-[[3-methoxy-4-(pyridin-4-ylmethoxy)phenyl]methylidene]-3-(2-morpholin-4-yl-2-oxoethyl)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C23H23N3O6S/c1-30-19-12-17(2-3-18(19)32-15-16-4-6-24-7-5-16)13-20-22(28)26(23(29)33-20)14-21(27)25-8-10-31-11-9-25/h2-7,12-13H,8-11,14-15H2,1H3/b20-13+
• InChI Key: CBUMJIDVWQMLIK-DEDYPNTBSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C/2\C(=O)N(C(=O)S2)CC(=O)N3CCOCC3)OCC4=CC=NC=C4
• SMILES: COC1=C(C=CC(=C1)C=C2C(=O)N(C(=O)S2)CC(=O)N3CCOCC3)OCC4=CC=NC=C4

Description

5-[3-Methoxy-4-(4-pyridinylmethoxy)benzylidene]-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione, also known as MPT0B392, is a novel thiazolidinedione compound that has been synthesized for its potential use as an anti-cancer agent.

Mechanism of Action

The mechanism of action of 5-[3-Methoxy-4-(4-pyridinylmethoxy)benzylidene]-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione is not fully understood, but it is believed to involve the inhibition of the PI3K/Akt/mTOR signaling pathway. This pathway is known to play a critical role in cell growth and survival, and its dysregulation is commonly observed in cancer cells. 5-[3-Methoxy-4-(4-pyridinylmethoxy)benzylidene]-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has also been shown to induce apoptosis in cancer cells through the activation of caspase-3 and caspase-9.
Biochemical and Physiological Effects:
5-[3-Methoxy-4-(4-pyridinylmethoxy)benzylidene]-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has been shown to have a number of biochemical and physiological effects in cancer cells. In addition to its anti-proliferative and pro-apoptotic effects, 5-[3-Methoxy-4-(4-pyridinylmethoxy)benzylidene]-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has been shown to inhibit the migration and invasion of cancer cells. It has also been shown to induce cell cycle arrest in the G2/M phase, which is associated with the inhibition of DNA synthesis and cell division.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[3-Methoxy-4-(4-pyridinylmethoxy)benzylidene]-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione in lab experiments is its potent anti-cancer activity. This makes it a useful tool for studying the mechanisms of cancer cell growth and survival. However, one limitation of using 5-[3-Methoxy-4-(4-pyridinylmethoxy)benzylidene]-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione is its relatively low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for the study of 5-[3-Methoxy-4-(4-pyridinylmethoxy)benzylidene]-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione. One direction is to further investigate its mechanism of action, particularly with regard to its inhibition of the PI3K/Akt/mTOR signaling pathway. Another direction is to explore its potential use in combination with other anti-cancer agents, such as chemotherapy drugs or targeted therapies. Additionally, further studies are needed to determine the safety and efficacy of 5-[3-Methoxy-4-(4-pyridinylmethoxy)benzylidene]-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione in vivo, as well as its potential for clinical use in cancer patients.

Synthesis Methods

The synthesis of 5-[3-Methoxy-4-(4-pyridinylmethoxy)benzylidene]-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione involves the reaction of 3-methoxy-4-(4-pyridinylmethoxy)benzaldehyde and 2-(4-morpholinyl)-2-oxoethyl)thioacetic acid in the presence of triethylamine and acetic anhydride. The resulting compound is then treated with hydrazine hydrate to yield 5-[3-Methoxy-4-(4-pyridinylmethoxy)benzylidene]-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione.

Scientific Research Applications

5-[3-Methoxy-4-(4-pyridinylmethoxy)benzylidene]-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione has been studied for its potential use as an anti-cancer agent. In vitro studies have shown that 5-[3-Methoxy-4-(4-pyridinylmethoxy)benzylidene]-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione exhibits potent anti-proliferative activity against a variety of cancer cell lines, including lung, breast, colon, and prostate cancer cells. In vivo studies have also demonstrated the anti-tumor activity of 5-[3-Methoxy-4-(4-pyridinylmethoxy)benzylidene]-3-[2-(4-morpholinyl)-2-oxoethyl]-1,3-thiazolidine-2,4-dione in mouse xenograft models.